Cas no 1797129-67-9 (4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide)

4-[(6-Methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide is a synthetic small-molecule compound featuring a piperidine core substituted with a 6-methylpyridin-2-yloxy group and a 3,4,5-trimethoxyphenyl carboxamide moiety. This structure confers potential bioactivity, particularly in medicinal chemistry applications, due to its ability to interact with biological targets such as enzymes or receptors. The presence of methoxy groups enhances lipophilicity and metabolic stability, while the pyridine and piperidine components contribute to binding affinity and selectivity. The compound is of interest in pharmaceutical research for its potential as a scaffold in drug discovery, particularly in the development of kinase inhibitors or other therapeutic agents targeting signaling pathways. Its well-defined synthetic route allows for consistent purity and scalability.
4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide structure
1797129-67-9 structure
Product Name:4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide
CAS No:1797129-67-9
MF:C21H27N3O5
MW:401.4561855793
CID:5370225
Update Time:2025-06-14

4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

    • 4-(6-methylpyridin-2-yl)oxy-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide
    • 4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide
    • Inchi: 1S/C21H27N3O5/c1-14-6-5-7-19(22-14)29-16-8-10-24(11-9-16)21(25)23-15-12-17(26-2)20(28-4)18(13-15)27-3/h5-7,12-13,16H,8-11H2,1-4H3,(H,23,25)
    • InChI Key: FEAJTAVQCFFFQR-UHFFFAOYSA-N
    • SMILES: N1(C(NC2=CC(OC)=C(OC)C(OC)=C2)=O)CCC(OC2=NC(C)=CC=C2)CC1

4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide Pricemore >>

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Additional information on 4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide

Research Briefing on 4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide (CAS: 1797129-67-9)

In recent years, the compound 4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide (CAS: 1797129-67-9) has garnered significant attention in the field of chemical biology and medicinal chemistry. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in oncology and inflammation-related disorders. The following briefing synthesizes the latest research findings on this compound, highlighting its mechanism of action, pharmacological properties, and clinical relevance.

The structural backbone of 4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide integrates a piperidine carboxamide core with a 6-methylpyridin-2-yloxy moiety and a 3,4,5-trimethoxyphenyl group. This configuration is hypothesized to confer selective binding affinity towards specific molecular targets, including kinases and other signaling proteins implicated in disease pathways. Recent studies have elucidated its role as a potent inhibitor of tubulin polymerization, a mechanism that disrupts microtubule dynamics in rapidly dividing cells, thereby exhibiting antiproliferative effects in various cancer cell lines.

Preclinical evaluations of 1797129-67-9 have demonstrated promising results in xenograft models of solid tumors, where the compound exhibited dose-dependent tumor growth inhibition with minimal off-target toxicity. Pharmacokinetic studies revealed favorable bioavailability and metabolic stability, supporting its potential as a lead candidate for further development. Additionally, synergistic effects were observed when co-administered with standard chemotherapeutic agents, suggesting its utility in combination therapies.

Beyond oncology, emerging research has explored the anti-inflammatory properties of this compound. In vitro and in vivo models of inflammation indicated that 4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide modulates key inflammatory mediators, such as NF-κB and COX-2, thereby attenuating inflammatory responses. These findings open avenues for its application in chronic inflammatory diseases, though further validation is required.

Despite these advancements, challenges remain in optimizing the compound's selectivity and reducing potential side effects. Current efforts are focused on structural derivatization to enhance its therapeutic index. Collaborative research initiatives are also underway to investigate its efficacy in broader therapeutic contexts, including neurodegenerative diseases and infectious diseases.

In conclusion, 4-[(6-methylpyridin-2-yl)oxy]-N-(3,4,5-trimethoxyphenyl)piperidine-1-carboxamide represents a versatile scaffold with dual therapeutic potential in oncology and inflammation. Ongoing research aims to translate these preclinical findings into clinical applications, positioning this compound as a promising candidate in the next generation of targeted therapies. Future studies will be pivotal in addressing its translational challenges and unlocking its full therapeutic potential.

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